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Compound of Interest

Compound Name: Thiazole, 4-ethyl-5-propyl-

Cat. No.: B15368053

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling guidelines for 4-ethyl-5-propylthiazole.
Due to the limited availability of specific safety data for this compound, these protocols are
based on general principles of laboratory safety, and the known biological activities and
potential hazards associated with the broader class of thiazole derivatives.

Compound Overview

4-ethyl-5-propylthiazole is a substituted thiazole, a class of heterocyclic compounds known for
a wide range of biological activities. Thiazole rings are present in many pharmaceutical agents
and natural products, exhibiting properties such as antibacterial, antifungal, anti-inflammatory,
and anticancer effects.[1][2][3] Given this, all new thiazole derivatives, including 4-ethyl-5-

propylthiazole, should be handled with care, assuming potential biological activity and toxicity.

Physical and Chemical Properties

A specific, experimentally verified Material Safety Data Sheet (MSDS) for 4-ethyl-5-
propylthiazole is not readily available. The following table summarizes predicted and available
data for this compound and a closely related analog.
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Property

4-ethyl-5-propylthiazole

4-ethyl-2-methyl-5-
propylthiazole

Molecular Formula

CsH13NS

CoH1sNS

Colorless to pale yellow liquid

Colorless to pale yellow liquid

Appearance _ _

(estimated) (estimated)
Boiling Point 217-218 °C (estimated) 229-230 °C (estimated)
Flash Point 91.1 °C (estimated) 86.1 °C (estimated)

Water Solubility

65.43 mg/L at 25°C

(estimated)

19.22 mg/L at 25°C

(estimated)

Safety and Handling Protocols

Given the potential for biological activity and the lack of comprehensive toxicological data, a

cautious approach is mandatory when handling 4-ethyl-5-propylthiazole. The following

protocols are based on standard laboratory procedures for handling potentially hazardous

chemicals.

Personal Protective Equipment (PPE)

Adequate PPE is essential to minimize exposure. The following table outlines the minimum

required PPE for handling 4-ethyl-5-propylthiazole.

Task

Minimum PPE Requirement

Handling neat compound or concentrated

solutions

- Chemical safety goggles- Nitrile gloves

(double-gloving recommended)- Laboratory

coat- Work within a certified chemical fume

hood

Handling dilute solutions (<1 mM)

- Safety glasses with side shields- Nitrile gloves-

Laboratory coat

Weighing solid or transferring liquid

- Chemical safety goggles- Nitrile gloves-

Laboratory coat- Use of a chemical fume hood

or ventilated balance enclosure
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Chemical Storage

Proper storage is crucial for maintaining the integrity of the compound and ensuring laboratory
safety.[4][5][6]

Storage Conditions: Store in a cool, dry, and well-ventilated area.

Container: Keep the container tightly sealed to prevent evaporation and contamination.

Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[6]

Labeling: Ensure all containers are clearly labeled with the chemical name, concentration,
date received, and any known hazards.

Experimental Protocols

o Preparation: All handling of the neat compound should be performed in a certified chemical
fume hood.[7][8]

e Weighing: If the compound is a solid, weigh the desired amount in a tared, sealed container.
If it is a liquid, use a calibrated micropipette with appropriate barrier tips.

e Solubilization: Add the desired solvent to the container slowly. Ensure the chosen solvent is
compatible with the compound and the intended experimental system.

e Mixing: Cap the container and mix thoroughly using a vortex or sonicator until the compound
is fully dissolved.

o Storage: Store the stock solution in a clearly labeled, sealed container at the recommended
temperature (typically -20°C or -80°C for long-term storage).

e Minor Spill (in a fume hood):
o Alert personnel in the immediate area.

o Use an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite) to
contain the spill.
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o Wipe the area clean with a suitable solvent (e.g., ethanol or isopropanol), followed by soap
and water.

o Collect all contaminated materials in a sealed bag for hazardous waste disposal.

o Major Spill (outside a fume hood):
o Evacuate the immediate area.
o Alert laboratory personnel and the institutional safety officer.
o If the compound is volatile or flammable, eliminate all sources of ignition.
o Allow only trained personnel with appropriate PPE to clean up the spill.

» Personal Exposure:

o

Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

o Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

All waste materials contaminated with 4-ethyl-5-propylthiazole, including empty containers,
used pipette tips, and absorbent materials, must be disposed of as hazardous chemical waste
in accordance with institutional and local regulations.

Potential Biological Effects and Signaling

While specific data for 4-ethyl-5-propylthiazole is limited, the thiazole moiety is a well-
established pharmacophore. Thiazole-containing compounds have been shown to interact with
a variety of biological targets. For instance, some thiazole derivatives exhibit anticancer activity
by modulating signaling pathways involved in cell proliferation, apoptosis, and angiogenesis.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15368053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following diagram illustrates a hypothetical signaling pathway that could be modulated by a
bioactive small molecule like a thiazole derivative.
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Caption: Hypothetical signaling pathway modulated by a bioactive small molecule.

Experimental Workflow

The following diagram outlines a logical workflow for the safe handling and use of 4-ethyl-5-
propylthiazole in a research setting.
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Caption: General laboratory workflow for handling chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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